4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-(4-pyrimidin-4-ylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C14H15N7/c1-4-18-21-6-5-16-14(12(1)21)20-9-7-19(8-10-20)13-2-3-15-11-17-13/h1-6,11H,7-10H2
• InChI Key: UGGXAIDALHIUSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC=C2)C3=NC=CN4C3=CC=N4
• Molecular Formula: C14H15N7
• Molecular Weight: 281.32 g/mol

Description

“4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is a complex organic compound. It is a derivative of pyrazolopyrimidines, which are a series of isomeric heterocyclic chemical compounds. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate proceeded via the formation of tert-butyl cyano(pyrazolo[1,5-a]pyrazin-4(5H)-ylidene)ethanoates as intermediates and led to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles.

Molecular Structure Analysis

The molecular structure of “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is likely to be complex due to the presence of multiple rings and functional groups. Pyrazolopyrimidines, which this compound is a derivative of, have the molecular formula C6H5N3.

Chemical Reactions Analysis

The chemical reactions involving “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” are likely to be complex due to the presence of multiple reactive sites. For instance, a reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate led to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Pyrazolo[1,5-a]pyrimidines (PPs) have gained attention as strategic compounds for optical applications. Here’s why:

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Biological Applications

PPs have found relevance in biological research:

• Cancer Therapeutics : Researchers explore PPs as potential cancer therapeutics due to their small size, efficient synthesis, and fluorescence properties. .
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Sedative and Anxiolytic Properties

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Future Directions

The future directions for “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” could involve further investigations into its potential as a CDK2 inhibitor, given the promising results seen with related compounds. Additionally, further studies could explore its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

The primary target of 4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein involved in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression, leading to the induction of apoptosis within cells .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle, a fundamental biochemical pathway in cells. By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to cell death .

Pharmacokinetics

The compound’s effectiveness against various cell lines suggests it has sufficient bioavailability .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7, HCT-116, and HepG-2 . The compound induces apoptosis, a form of programmed cell death, within these cells .